Cas no 5203-14-5 (4-Butoxybenzonitrile)

4-Butoxybenzonitrile Properties

Names and Identifiers

• 4-n-Butoxybenzonitrile
• 4-butoxyBenzonitrile
• p-Butoxybenzonitrile
• 4-butoxybenzenecarbonitrile
• 4-Butoxy-benzonitril
• 4-butoxy-benzonitrile
• 4-Butyloxy-benzoesaeure-nitril
• 4-butyloxybenzonitrile
• 4-Butoxybenzonitrile, 99%
• BB 0244135
• AS-40677
• SCHEMBL4942100
• CS-0204487
• 5203-14-5
• 4-Butoxybenzonitrile #
• DTXSID50199998
• AKOS000114189
• FT-0617934
• NS00032410
• MFCD00043482
• 4-(n-Butoxy)benzonitrile
• A828899
• ALBB-032374
• DB-071471
• +Expand

• MDL： MFCD00043482
• InChIKey： RRGQINKVTNAIBB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO/c1-2-3-8-13-11-6-4-10(9-12)5-7-11/h4-7H,2-3,8H2,1H3
• SMILES： CCCCOC1=CC=C(C=C1)C#N
• BRN： 2834664

Computed Properties

• Exact Mass: 175.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 175.1
• Heavy Atom Count: 13
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33A^2

Experimental Properties

• LogP: 2.73718
• PSA: 33.02000
• Refractive Index: n20/D 1.526(lit.)
• Boiling Point: 240-244 °C(lit.)
• Flash Point: >230 °F
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.999 g/mL at 25 °C(lit.)

4-Butoxybenzonitrile Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• PackingGroup：III
• Risk Phrases： 21/22-36/37/38
• Signal Word：warning
• HazardClass：6.1

4-Butoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%